Cas no 98012-86-3 (Benzonitrile,4-acetyl-2-amino-)

• Product Name: Benzonitrile,4-acetyl-2-amino-
• CAS No: 98012-86-3
• MF: C₉H₈N₂O
• MW: 160.17262172699
• CID: 801510
• PubChem ID: 13439029
• Update Time: 2025-04-19

Benzonitrile,4-acetyl-2-amino- Chemical and Physical Properties

Names and Identifiers

• Benzonitrile,4-acetyl-2-amino-
• 4-acetyl-2-aminobenzonitrile
• Benzonitrile, 4-acetyl-2-amino- (9CI)
• 98012-86-3
• 4-ACETYL-2-AMINO-BENZONITRILE
• DTXSID40540879

• Inchi： 1S/C9H8N2O/c1-6(12)7-2-3-8(5-10)9(11)4-7/h2-4H,11H2,1H3
• InChI Key： YIXQZWCACIDNQP-UHFFFAOYSA-N
• SMILES： O=C(C)C1C=CC(C#N)=C(C=1)N

Computed Properties

• Exact Mass: 160.063662883g/mol
• Monoisotopic Mass: 160.063662883g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 1
• Complexity: 228
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.2
• Topological Polar Surface Area: 66.9Ų